Cas no 1788558-53-1 (N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1788558-53-1
• MF: C₁₈H₂₁NO₆S
• MW: 379.427444219589
• CID: 5366531
• Update Time: 2025-07-17

N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C18H21NO6S/c1-22-15-6-4-3-5-14(15)18(23-2)12-19-26(20,21)13-7-8-16-17(11-13)25-10-9-24-16/h3-8,11,18-19H,9-10,12H2,1-2H3
• InChI Key： ILEQUFZUYWPCFX-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC(OC)C3=CC=CC=C3OC)(=O)=O)C=C2OCC1

Additional information on N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Comprehensive Overview of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 1788558-53-1)

The compound N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 1788558-53-1) is a sulfonamide derivative with a unique molecular structure, combining a benzodioxine core with a methoxyphenyl side chain. This structure suggests potential applications in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of the sulfonamide group is noteworthy, as this functional group is commonly found in drugs with diverse biological activities, including antimicrobial and anti-inflammatory properties.

Recent interest in N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has grown due to its structural similarity to other bioactive sulfonamides. Researchers are exploring its potential as a modulator of specific enzymatic pathways, particularly those involved in inflammation and oxidative stress. The compound's methoxy groups may enhance its pharmacokinetic properties, such as metabolic stability and membrane permeability, making it a promising candidate for further study.

In the context of current trends, the demand for sulfonamide-based compounds has surged, driven by their versatility in drug design. Users frequently search for terms like "sulfonamide derivatives in medicine" or "benzodioxine applications in pharmacology," reflecting a broader interest in innovative chemical entities. The unique combination of benzodioxine and methoxyphenyl moieties in this compound positions it as a subject of interest for both academic and industrial researchers.

From a synthetic chemistry perspective, the preparation of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide involves multi-step organic transformations, including sulfonylation and etherification reactions. The compound's purity and yield are critical factors, as they influence its suitability for biological testing. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this molecule, ensuring its structural integrity.

The pharmacological potential of CAS No. 1788558-53-1 is further highlighted by its structural resemblance to known G protein-coupled receptor (GPCR) ligands. GPCRs are a major target class in drug discovery, and compounds with methoxy and benzodioxine groups often exhibit affinity for these receptors. This has led to speculation about the compound's possible role in treating conditions like chronic pain or metabolic disorders, topics frequently queried in scientific databases.

Environmental and safety considerations are also paramount when discussing N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide. While not classified as hazardous, proper handling and disposal protocols must be followed to minimize any potential risks. The compound's stability under various conditions is an area of ongoing research, with studies focusing on its degradation products and environmental impact.

In summary, N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents a fascinating example of modern medicinal chemistry. Its unique structure, combined with the growing interest in sulfonamide derivatives and benzodioxine-containing compounds, makes it a valuable subject for further investigation. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics.